Cas no 2007919-36-8 (1-Benzyl 3-ethyl 2-methylpiperidine-1,3-dicarboxylate)

• Product Name: 1-Benzyl 3-ethyl 2-methylpiperidine-1,3-dicarboxylate
• CAS No: 2007919-36-8
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 4633508
• Update Time: 2025-07-19

1-Benzyl 3-ethyl 2-methylpiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl 3-ethyl 2-methylpiperidine-1,3-dicarboxylate
• W12736
• 1-O-benzyl 3-O-ethyl 2-methylpiperidine-1,3-dicarboxylate

• Inchi： 1S/C17H23NO4/c1-3-21-16(19)15-10-7-11-18(13(15)2)17(20)22-12-14-8-5-4-6-9-14/h4-6,8-9,13,15H,3,7,10-12H2,1-2H3
• InChI Key： PQWNVEQDKPEKJZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCCN(C(=O)OCC2C=CC=CC=2)C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 379
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Benzyl 3-ethyl 2-methylpiperidine-1,3-dicarboxylate

1-Benzyl 3-ethyl 2-methylpiperidine-1,3-dicarboxylate (CAS No. 2007919-36-8): An Overview

1-Benzyl 3-ethyl 2-methylpiperidine-1,3-dicarboxylate (CAS No. 2007919-36-8) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate piperidine core, which is substituted with a benzyl group, an ethyl group, and a methyl group, along with two carboxylate functionalities. The combination of these substituents imparts distinct chemical and biological properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The piperidine ring is a fundamental building block in many biologically active compounds, including several approved drugs and drug candidates. The presence of the benzyl and ethyl groups in 1-Benzyl 3-ethyl 2-methylpiperidine-1,3-dicarboxylate enhances its lipophilicity and solubility, which are crucial factors for optimizing the pharmacokinetic properties of drug candidates. Additionally, the methyl substitution on the piperidine ring can influence the compound's conformational flexibility and binding affinity to target receptors.

Recent studies have explored the potential of 1-Benzyl 3-ethyl 2-methylpiperidine-1,3-dicarboxylate as a precursor for the synthesis of novel therapeutic agents. One notable application is in the development of central nervous system (CNS) drugs, where the compound's structural features can be leveraged to enhance blood-brain barrier penetration and receptor selectivity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent activity against specific G protein-coupled receptors (GPCRs) involved in neurological disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its role in CNS drug discovery, 1-Benzyl 3-ethyl 2-methylpiperidine-1,3-dicarboxylate has also shown promise in other therapeutic areas. Research conducted at a leading pharmaceutical company revealed that this compound can serve as a key intermediate in the synthesis of antiviral agents targeting RNA-dependent RNA polymerases (RdRPs) found in various viral pathogens. The ability to modulate RdRP activity is crucial for developing effective antiviral therapies, particularly against emerging viral threats such as SARS-CoV-2.

The synthetic accessibility of 1-Benzyl 3-ethyl 2-methylpiperidine-1,3-dicarboxylate has been extensively studied to optimize its production for large-scale applications. Several synthetic routes have been reported, including those involving palladium-catalyzed cross-coupling reactions and multistep sequences involving selective functional group manipulations. These methods have been refined to improve yield, purity, and cost-effectiveness, making the compound more viable for industrial-scale synthesis.

In terms of safety and environmental impact, 1-Benzyl 3-ethyl 2-methylpiperidine-1,3-dicarboxylate is generally considered to be stable under standard laboratory conditions. However, as with any chemical compound used in pharmaceutical research and development, proper handling and storage protocols should be followed to ensure safety and maintain product integrity. Regulatory guidelines from organizations such as the International Council for Harmonisation (ICH) provide comprehensive guidance on the safe use and disposal of such compounds.

The future prospects for 1-Benzyl 3-ethyl 2-methylpiperidine-1,3-dicarboxylate are promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with a focus on developing more effective and targeted therapeutic agents. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical science and improving patient outcomes.